Cas no 1779818-86-8 (methyl 2-(4-aminoazepan-4-yl)acetate)
methyl 2-(4-aminoazepan-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(4-aminoazepan-4-yl)acetate
- EN300-1284405
- 1779818-86-8
-
- Inchi: 1S/C9H18N2O2/c1-13-8(12)7-9(10)3-2-5-11-6-4-9/h11H,2-7,10H2,1H3
- InChI Key: SVZKFMSNGGMTIZ-UHFFFAOYSA-N
- SMILES: O(C)C(CC1(CCNCCC1)N)=O
Computed Properties
- Exact Mass: 186.136827821g/mol
- Monoisotopic Mass: 186.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 64.4Ų
methyl 2-(4-aminoazepan-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1284405-1.0g |
methyl 2-(4-aminoazepan-4-yl)acetate |
1779818-86-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1284405-50mg |
methyl 2-(4-aminoazepan-4-yl)acetate |
1779818-86-8 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1284405-100mg |
methyl 2-(4-aminoazepan-4-yl)acetate |
1779818-86-8 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1284405-250mg |
methyl 2-(4-aminoazepan-4-yl)acetate |
1779818-86-8 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1284405-500mg |
methyl 2-(4-aminoazepan-4-yl)acetate |
1779818-86-8 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1284405-1000mg |
methyl 2-(4-aminoazepan-4-yl)acetate |
1779818-86-8 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1284405-2500mg |
methyl 2-(4-aminoazepan-4-yl)acetate |
1779818-86-8 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1284405-5000mg |
methyl 2-(4-aminoazepan-4-yl)acetate |
1779818-86-8 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1284405-10000mg |
methyl 2-(4-aminoazepan-4-yl)acetate |
1779818-86-8 | 10000mg |
$3315.0 | 2023-10-01 |
methyl 2-(4-aminoazepan-4-yl)acetate Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on methyl 2-(4-aminoazepan-4-yl)acetate
Methyl 2-(4-aminoazepan-4-yl)acetate (CAS No. 1779818-86-8): A Comprehensive Overview
Methyl 2-(4-aminoazepan-4-yl)acetate, a compound with the CAS registry number 1779818-86-8, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced material synthesis.
The molecular structure of methyl 2-(4-aminoazepan-4-yl)acetate consists of a seven-membered azepane ring, which is a saturated nitrogen-containing heterocycle, substituted at the 4-position with an amino group and an acetate ester moiety at the 2-position. This configuration imparts the compound with distinct chemical properties, including its ability to act as a versatile building block in organic synthesis.
Recent studies have highlighted the potential of methyl 2-(4-aminoazepan-4-yl)acetate in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential anti-inflammatory and neuroprotective properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against neurodegenerative diseases such as Alzheimer's disease.
In addition to its pharmacological applications, methyl 2-(4-aminoazepan-4-yl)acetate has also been investigated for its role in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other high-performance polymers. A research team from the University of California reported that incorporating this compound into polymer networks significantly enhances their mechanical properties, making them suitable for use in advanced composites and biomedical devices.
The synthesis of methyl 2-(4-aminoazepan-4-yl)acetate involves a multi-step process that typically begins with the preparation of azepane derivatives followed by functionalization with amino and acetate groups. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving yields.
From an environmental perspective, methyl 2-(4-aminoazepan-4-yl)acetate has been shown to exhibit low toxicity profiles in preliminary ecotoxicological assessments. This makes it a safer alternative to traditional reagents in certain industrial applications.
In conclusion, methyl 2-(4-aminoazepan-4-yl)acetate (CAS No. 1779818-86-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent breakthroughs in its synthesis and application, position it as a key player in future advancements in medicine and materials science.
1779818-86-8 (methyl 2-(4-aminoazepan-4-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)